Cas no 2306275-75-0 (5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline)

• Product Name: 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline
• CAS No: 2306275-75-0
• MF: C₁₅H₂₃IN₂O
• MW: 374.260396242142
• CID: 6794676
• PubChem ID: 155892995
• Update Time: 2025-10-28

5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2306275-75-0
• 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline

• Inchi： 1S/C15H23IN2O/c1-10(2)19-15-8-12(13(16)9-14(15)17)11-4-6-18(3)7-5-11/h8-11H,4-7,17H2,1-3H3
• InChI Key： PIWFUCDUERLWOA-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C1CCN(C)CC1)OC(C)C)N

Computed Properties

• Exact Mass: 374.08551g/mol
• Monoisotopic Mass: 374.08551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline

Introduction to 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline (CAS No. 2306275-75-0)

5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline, identified by its Chemical Abstracts Service (CAS) number 2306275-75-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its aromatic structure, incorporating both iodine and isopropoxy functional groups, which make it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The structural motif of 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline includes a benzene ring substituted at the 5-position with an iodine atom, at the 2-position with an isopropoxy group, and at the 4-position with a 1-methylpiperidine moiety. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a versatile building block for drug discovery efforts. The presence of the iodine atom, in particular, provides a handle for further chemical manipulation via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl compounds—a common scaffold in many therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate piperidine rings due to their prevalence in biologically active molecules. The 1-methylpiperidine substituent in 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline not only contributes to the molecule's solubility and metabolic stability but also influences its interaction with biological targets. Piperidine derivatives are known to exhibit a range of pharmacological activities, including antipsychotic, antiviral, and anti-inflammatory effects, making them attractive candidates for further development.

The isopropoxy group at the 2-position of the benzene ring adds another layer of complexity to the molecule's behavior. Isopropoxy groups are often found in natural products and pharmaceuticals, where they can modulate receptor binding affinity and metabolic profiles. The combination of these functional groups within 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline suggests potential applications in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and other conditions where precise molecular interactions are critical.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the properties and reactivities of complex molecules like 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline. By leveraging machine learning algorithms and molecular modeling techniques, scientists can identify optimal synthetic routes and predict biological activity with greater confidence. These computational tools have been instrumental in accelerating the drug discovery process, allowing for rapid screening of large libraries of compounds for potential therapeutic applications.

The synthesis of 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline typically involves multi-step organic transformations starting from readily available precursors. Key steps often include halogenation reactions to introduce the iodine atom, nucleophilic substitution or elimination reactions to install the isopropoxy group, and nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed coupling reactions to attach the 1-methylpiperidine moiety. The choice of synthetic methodology depends on factors such as yield optimization, scalability, and environmental considerations.

One notable application of 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline has been in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that contribute to disease progression. The structural features of 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-yl)aniline, particularly its ability to engage with kinase active sites through hydrogen bonding and hydrophobic interactions, make it a promising candidate for this purpose.

Another area where this compound has shown promise is in the field of immunotherapy. Immunomodulatory drugs are designed to modulate immune responses for therapeutic benefit. Compounds that can interact with immune cells or modulate cytokine production may have applications in treating autoimmune diseases or enhancing anti-tumor immunity. The piperidine moiety in 5-Iodo-2-isopropoxy-4-(1-methylpiperidin-4-y laniline) has been shown to interact with immune receptors, suggesting potential utility in immunomodulatory therapies.

The growing interest in 5-Iodo-2-isopropoxy -4-(1-methyl-piperidin -4 -yl)aniline also stems from its role as a key intermediate in producing more complex molecules with tailored biological activities. Researchers often use this compound as a starting point for generating libraries of derivatives through combinatorial chemistry or parallel synthesis techniques. By systematically varying one or more functional groups within the molecule, scientists can explore structure-function relationships and identify novel lead compounds with enhanced potency or selectivity.

In conclusion,5-Iodo -2 -isopropyloxy -4 -(1 -methyl -pip eridine -4 -y lanil ine (CAS No. 2306275 -75 -0 ) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for synthesizing biologically active molecules targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.